Cas no 2680756-67-4 (tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate)
tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate
- 2680756-67-4
- EN300-28293653
-
- Inchi: 1S/C12H12Cl2N2O2S/c1-12(2,3)18-11(17)16-6-4-5-7-9(8(6)13)19-10(14)15-7/h4-5H,1-3H3,(H,16,17)
- InChI Key: ZZGMQBLPAZCYTA-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=CC=C1NC(=O)OC(C)(C)C)N=C(S2)Cl
Computed Properties
- Exact Mass: 317.9996542g/mol
- Monoisotopic Mass: 317.9996542g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 79.5Ų
tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28293653-0.05g |
tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate |
2680756-67-4 | 95.0% | 0.05g |
$1188.0 | 2025-03-19 | |
| Enamine | EN300-28293653-0.1g |
tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate |
2680756-67-4 | 95.0% | 0.1g |
$1244.0 | 2025-03-19 | |
| Enamine | EN300-28293653-0.25g |
tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate |
2680756-67-4 | 95.0% | 0.25g |
$1300.0 | 2025-03-19 | |
| Enamine | EN300-28293653-0.5g |
tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate |
2680756-67-4 | 95.0% | 0.5g |
$1357.0 | 2025-03-19 | |
| Enamine | EN300-28293653-1.0g |
tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate |
2680756-67-4 | 95.0% | 1.0g |
$1414.0 | 2025-03-19 | |
| Enamine | EN300-28293653-2.5g |
tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate |
2680756-67-4 | 95.0% | 2.5g |
$2771.0 | 2025-03-19 | |
| Enamine | EN300-28293653-5.0g |
tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate |
2680756-67-4 | 95.0% | 5.0g |
$4102.0 | 2025-03-19 | |
| Enamine | EN300-28293653-10.0g |
tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate |
2680756-67-4 | 95.0% | 10.0g |
$6082.0 | 2025-03-19 |
tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate
Comprehensive Guide to tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate (CAS No. 2680756-67-4)
tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate (CAS No. 2680756-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzothiazole family, known for its diverse biological activities and applications in drug discovery. The presence of the tert-butyl carbamate group enhances its stability, making it a valuable intermediate in synthetic chemistry.
The molecular structure of tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate features a benzothiazole core substituted with two chlorine atoms at the 2 and 7 positions, and a tert-butyl carbamate moiety at the 6-position. This unique arrangement contributes to its reactivity and potential utility in medicinal chemistry. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics.
In recent years, the demand for benzothiazole derivatives like tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate has surged due to their applications in cancer research and antimicrobial agents. The compound's ability to interact with biological targets makes it a candidate for further investigation in drug development. Additionally, its stability under various conditions ensures its suitability for large-scale synthesis.
From a synthetic perspective, tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate is often prepared through multi-step organic reactions involving chlorination and carbamate formation. The purity and yield of this compound are critical for its subsequent use in pharmaceutical applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to confirm its structural integrity.
The agrochemical industry also explores the potential of tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate as a precursor for pesticides and herbicides. Its chlorinated benzothiazole backbone is known to exhibit herbicidal activity, making it a subject of interest for sustainable agriculture solutions. Researchers are investigating its environmental impact and degradation pathways to ensure safe usage.
One of the trending topics in chemical research is the development of green chemistry approaches for synthesizing compounds like tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate. Scientists are exploring catalyst-free reactions and solvent-free conditions to minimize waste and improve efficiency. These innovations align with global efforts to reduce the environmental footprint of chemical manufacturing.
For researchers and manufacturers, sourcing high-quality tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate is essential. Suppliers must adhere to stringent quality control measures to meet the demands of pharmaceutical and agrochemical industries. The compound's CAS No. 2680756-67-4 serves as a unique identifier for procurement and regulatory compliance.
In summary, tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate (CAS No. 2680756-67-4) is a versatile compound with promising applications in drug discovery and agrochemical development. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to address pressing challenges in healthcare and agriculture. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing sustainable chemistry and innovative therapeutics.
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